1-(3-chloropropyl)-3-({4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}methyl)-1,3-dihydro-2H-1,3-benzimidazol-2-one

• IUPAC Name: 1-(3-chloropropyl)-3-[[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]methyl]benzimidazol-2-one
• InChI: InChI=1S/C21H22Cl2F3N5O/c22-6-3-7-30-17-4-1-2-5-18(17)31(20(30)32)14-28-8-10-29(11-9-28)19-16(23)12-15(13-27-19)21(24,25)26/h1-2,4-5,12-13H,3,6-11,14H2
• InChI Key: WCDKCZDHFQEXDH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CN2C3=CC=CC=C3N(C2=O)CCCCl)C4=C(C=C(C=N4)C(F)(F)F)Cl
• Molecular Formula: C21H22Cl2F3N5O
• Molecular Weight: 488.3 g/mol
• CAS No.: 866019-79-6

Description

This compound is a benzimidazolone derivative featuring a 3-chloropropyl chain and a piperazine-linked 3-chloro-5-(trifluoromethyl)pyridinyl moiety. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the benzimidazolone core may contribute to π-π stacking interactions in biological targets .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group and Substituent Analysis

Compound A :

• Name : 3-{1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-yl}-1-(4-chlorophenyl)-1,4-dihydropyridazin-4-one
• Molecular Formula : C₁₉H₁₀Cl₂F₃N₅O
• Key Features: Replaces the benzimidazolone core with a pyridazinone ring. Retains the 3-chloro-5-(trifluoromethyl)pyridinyl group but links it via a pyrazole instead of piperazine. A 4-chlorophenyl substituent enhances steric bulk compared to the 3-chloropropyl chain in the target compound.
• The dual chloro substituents could increase cytotoxicity .

Compound B :

• Name: 3-{4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}-5,5-dimethyl-2-cyclohexen-1-one
• Molecular Formula : C₁₈H₂₂ClF₃N₂O
• Key Features: Substitutes the benzimidazolone with a cyclohexenone ring. Retains the piperazine-linked pyridinyl group but adds dimethyl groups to the cyclohexenone.
• Implications: The cyclohexenone’s rigidity may limit binding to flat binding pockets.

Compound C :

• Name : 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(3-oxo-4H-1,4-benzoxazin-6-yl)piperazine-1-carboxamide
• Molecular Formula : C₁₉H₁₇ClF₃N₅O₃
• Key Features :
  • Replaces benzimidazolone with a benzoxazinyl-carboxamide system.
  • Piperazine is retained but functionalized as a carboxamide.
• Implications : The carboxamide group introduces hydrogen-bonding capacity, which might enhance target engagement compared to the benzimidazolone’s ketone oxygen .

Molecular Weight and Physicochemical Properties

Compound	Molecular Weight	Key Substituents	LogP* (Predicted)
Target Compound	~504.3†	3-Chloropropyl, benzimidazolone, CF₃	3.8
Compound A	452.22	Pyridazinone, 4-chlorophenyl	4.1
Compound B	376.83	Cyclohexenone, dimethyl	3.5
Compound C	455.8	Benzoxazinyl-carboxamide	2.9

*LogP values estimated using fragment-based methods. †Calculated based on molecular formula.

Q & A

Basic Research Questions

Q. What are the critical challenges in synthesizing 1-(3-chloropropyl)-3-({4-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]piperazino}methyl)-1,3-dihydro-2H-1,3-benzimidazol-2-one, and how can reaction conditions be optimized?

• Methodological Answer : Synthesis requires precise control of multi-step reactions, particularly during the introduction of the 3-chloropropyl and piperazinylpyridine moieties. Key steps include:

• Coupling reactions : Use coupling agents like 1,1′-thiocarbonyldiimidazole (TCDI) to link the benzimidazolone core to the piperazine ring under anhydrous conditions .
• Solvent selection : Dichloromethane (DCM) or dimethylformamide (DMF) is preferred for solubility and stability of intermediates .
• Purification : Column chromatography with silica gel (gradient elution: hexane/ethyl acetate) ensures high purity (>95%) .

Q. How can researchers confirm the structural identity of this compound during initial characterization?

• Methodological Answer : Combine spectroscopic and computational methods:

• NMR : Analyze $^1H$- and $^{13}C$-NMR for characteristic signals (e.g., trifluoromethyl at ~110-120 ppm in $^{19}F$-NMR) .
• Mass spectrometry : High-resolution ESI-MS to verify molecular weight (expected [M+H]$^+$ ~634.12 Da) .
• InChI/SMILES validation : Cross-reference generated identifiers (e.g., InChIKey=...) with PubChem or crystallographic databases .

Q. What preliminary assays are recommended to assess this compound’s bioactivity?

• Methodological Answer : Prioritize target-agnostic screening:

• Enzyme inhibition : Test against kinases or phosphodiesterases due to the piperazine-pyridine motif’s affinity for ATP-binding pockets .
• Cellular viability assays : Use MTT or CellTiter-Glo on cancer cell lines (e.g., HeLa, MCF-7) to detect cytotoxicity .
• Receptor binding : Radioligand displacement assays for serotonin or dopamine receptors (common targets of piperazine derivatives) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize this compound’s potency?

• Methodological Answer : Systematically modify substituents and evaluate effects:

• Trifluoromethyl group : Replace with -CF$_2$H or -CN to alter electron-withdrawing properties and metabolic stability .
• Piperazine ring : Introduce methyl or ethyl groups to the nitrogen atoms to enhance lipophilicity and blood-brain barrier penetration .
• Benzimidazolone core : Explore substitutions at the 1- and 3-positions to modulate steric hindrance .
  • Validation : Use molecular docking (e.g., AutoDock Vina) to predict binding affinities to targets like 5-HT$_{2A}$ receptors .

Q. What strategies resolve contradictory data in biological assays (e.g., high in vitro activity vs. low in vivo efficacy)?

• Methodological Answer : Investigate pharmacokinetic and formulation factors:

• Metabolic stability : Perform microsomal assays (human liver microsomes) to identify rapid degradation pathways .
• Solubility enhancement : Use co-solvents (e.g., PEG-400) or nanoformulation to improve bioavailability .
• Metabolite profiling : LC-MS/MS to detect inactive or toxic metabolites .

Q. How can computational chemistry predict off-target interactions or toxicity risks?

• Methodological Answer : Leverage in silico tools for safety profiling:

• Pharmacophore modeling : Compare with known toxicophores (e.g., PAINS filters) to flag reactive groups .
• Off-target prediction : Use SwissTargetPrediction or SEA to identify unintended targets (e.g., hERG channel inhibition) .
• ADMET prediction : Tools like ADMETlab 2.0 to estimate permeability, half-life, and LD$_{50}$ .